Cas no 1805328-32-8 (2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid)

• Product Name: 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid
• CAS No: 1805328-32-8
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4916393
• Update Time: 2025-06-15

2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid
• 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C7H6F2N2O3/c8-5(9)3-1-2(7(13)14)4(12)6(10)11-3/h1,5,12H,(H2,10,11)(H,13,14)
• InChI Key： YKBCMVMMDRHTRQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C(=C(N)N=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.9
• Topological Polar Surface Area: 96.4

Additional information on 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid

Introduction to 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid (CAS No. 1805328-32-8)

2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid, identified by the CAS number 1805328-32-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a pyridine core substituted with an amino group, a hydroxyl group, and a difluoromethyl moiety, making it a versatile scaffold for the development of novel bioactive molecules. The structural arrangement of these functional groups imparts unique chemical and biological properties, which have garnered considerable attention from researchers exploring innovative therapeutic strategies.

The molecular structure of 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid consists of a pyridine ring with substituents positioned strategically to enhance its reactivity and interaction with biological targets. The presence of the amino group at the 2-position and the hydroxyl group at the 3-position introduces basic and acidic properties, respectively, which can be exploited in drug design for optimal pharmacokinetic profiles. Additionally, the difluoromethyl group at the 6-position is a key feature that often enhances metabolic stability and binding affinity in drug candidates.

In recent years, 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid has been extensively studied for its potential in medicinal chemistry. Researchers have leveraged its structural framework to develop inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The difluoromethyl substitution has been particularly noted for its ability to improve binding interactions with protein targets, a phenomenon attributed to the electron-withdrawing effect of fluorine atoms, which can enhance both potency and selectivity.

The hydroxyl group on the pyridine ring provides an additional site for functionalization, allowing for further derivatization to create libraries of compounds with tailored biological activities. This flexibility has made 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid a valuable building block in synthetic chemistry. Recent advances in computational modeling have further facilitated the design of optimized derivatives by predicting binding affinities and optimizing pharmacophoric features.

One of the most compelling aspects of 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid is its role in developing treatments for neurological disorders. Studies have demonstrated that pyridine derivatives can modulate neurotransmitter systems, making them candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The combination of the amino and hydroxyl groups allows for interactions with both enzyme and receptor targets, while the difluoromethyl group enhances bioavailability and reduces susceptibility to metabolic degradation.

The synthesis of 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and protecting group strategies to isolate functional groups during synthesis. Advances in green chemistry have also influenced the development of more sustainable synthetic methodologies, reducing waste and energy consumption while maintaining high efficiency.

From a regulatory perspective, 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid (CAS No. 1805328-32-8) is subject to standard pharmaceutical quality control measures to ensure safety and efficacy in clinical applications. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee consistency across batches. Additionally, preclinical studies are essential to evaluate toxicological profiles and pharmacokinetic properties before human trials commence.

The future prospects for 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid are promising, with ongoing research exploring new derivatives and applications. Collaborative efforts between academia and industry are driving innovation in drug discovery by integrating high-throughput screening technologies with traditional synthetic methodologies. The compound's versatility makes it an attractive candidate for further exploration in areas such as antiviral therapy, where pyridine-based molecules have shown significant promise.

In conclusion, 2-Amino-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylic acid represents a cornerstone in modern pharmaceutical research due to its unique structural features and broad applicability. Its role as a scaffold for developing novel therapeutic agents underscores its importance in addressing unmet medical needs. As research continues to uncover new biological targets and synthetic strategies, compounds like this will remain at the forefront of drug discovery efforts worldwide.